(4-Bromo-3-methoxy-1,2-oxazol-5-yl)methanol
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Description
“(4-Bromo-3-methoxy-1,2-oxazol-5-yl)methanol” is a chemical compound with the CAS Number: 2377033-29-7 . It has a molecular weight of 208.01 . The compound is in liquid form .
Molecular Structure Analysis
The IUPAC name for this compound is (4-bromo-3-methoxyisoxazol-5-yl)methanol . The InChI code for this compound is 1S/C5H6BrNO3/c1-9-5-4(6)3(2-8)10-7-5/h8H,2H2,1H3 .Physical and Chemical Properties Analysis
The compound is in liquid form . It has a molecular weight of 208.01 . The InChI code for this compound is 1S/C5H6BrNO3/c1-9-5-4(6)3(2-8)10-7-5/h8H,2H2,1H3 .Scientific Research Applications
Total Synthesis of Biologically Active Compounds
Research demonstrates the total synthesis of biologically active, naturally occurring compounds starting from structurally related precursors. For example, a natural product was synthesized starting from a compound structurally related to "(4-Bromo-3-methoxy-1,2-oxazol-5-yl)methanol," showcasing the potential for synthesizing complex molecules with biological activity (Akbaba et al., 2010).
Catalytic Applications
Studies have explored the encapsulation of metal complexes within zeolites, leading to efficient, reusable catalysts for the oxidation of primary alcohols and hydrocarbons. This research highlights the role of methoxymethyl-substituted aryl methyl ethers, similar to the functional groups in "this compound," in catalytic processes (Ghorbanloo & Maleki Alamooti, 2017).
Antioxidant Activity
The isolation and characterization of bromophenols from marine sources have revealed compounds with potent antioxidant activities. The structural motifs in these compounds bear resemblance to those in "this compound," suggesting potential applications in natural antioxidant development (Li et al., 2011).
Organic Synthesis Applications
Research on the utilization of methanol as a C1 source in organic synthesis emphasizes the importance of methoxymethylation and related reactions. This body of work underlines the versatility of methanol in forming carbon-carbon, carbon-nitrogen, and carbon-oxygen bonds, relevant to the functional groups present in "this compound" (Natte et al., 2017).
Surface Science and Catalysis
Studies on the adsorption and desorption of methanol on ceria nanocrystals have provided insights into the nature of surface sites and their interactions with methanol. This research could be relevant for understanding the surface chemistry of compounds with methoxy groups, like "this compound" (Wu et al., 2012).
Properties
IUPAC Name |
(4-bromo-3-methoxy-1,2-oxazol-5-yl)methanol |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H6BrNO3/c1-9-5-4(6)3(2-8)10-7-5/h8H,2H2,1H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FLVFDKSZINPXLH-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=NOC(=C1Br)CO |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H6BrNO3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
208.01 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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